Cas no 80858-99-7 (3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid)

• Product Name: 3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid
• CAS No: 80858-99-7
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 3284007
• PubChem ID: 188668
• Update Time: 2025-04-21

3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOTHIOPYRAN-4-CARBOXYLIC ACID, 3,4-DIHYDRO-
• Z1262395890
• FNEYWCQEUVIXPB-UHFFFAOYSA-N
• 3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid
• DTXSID30920843
• DB-105165
• 3,4-dihydro-2H-1-benzothiopyran-4-carboxylicacid
• DTXCID601349746
• CHEMBL81625
• thiochroman-4-carboxylic
• AKOS017527993
• Thiochroman-4-carboxylic Acid
• 80858-99-7
• 112605-32-0
• BDBM50022427
• FDA85899
• 3,4-dihydro-2h-thiochromene-4-carboxylic acid
• SCHEMBL1844609
• EN300-91709
• 843-461-0
• 3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid

• Inchi： 1S/C10H10O2S/c11-10(12)8-5-6-13-9-4-2-1-3-7(8)9/h1-4,8H,5-6H2,(H,11,12)
• InChI Key： FNEYWCQEUVIXPB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(=O)O)CC1

Computed Properties

• Exact Mass: 194.04015073Da
• Monoisotopic Mass: 194.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 354.7±41.0 °C at 760 mmHg
• Flash Point: 168.3±27.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes